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Compound of Interest

Compound Name: Cuprous potassium cyanide

Cat. No.: B1143649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive material safety data sheet (MSDS) information for
cuprous potassium cyanide, also known as potassium dicyanocuprate(l). The information is
tailored for researchers, scientists, and professionals in drug development, presenting key data
in a structured format with detailed experimental context.

Chemical Identification and Properties

Cuprous potassium cyanide is an inorganic coordination compound with the chemical
formula KCu(CN)z.[1] In this complex, a central copper(l) ion is coordinated by two cyanide
ligands, forming the dicyanocuprate(l) anion, [Cu(CN)z]~, with a potassium counter-ion.[1] It is
recognized by several synonyms, including potassium copper(l) cyanide and potassium
cuprocyanide.[1]

Table 1: Physical and Chemical Properties of Cuprous Potassium Cyanide
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Property Value Reference
Chemical Formula KCu(CN)z or C2CuKN:2 [1]

Molar Mass 154.68 g/mol [2]
Appearance White crystalline solid [1]
Solubility Water soluble

Density Denser than water [3]

CAS Number 13682-73-0 [1]

Hazard Identification and Toxicological Profile

Cuprous potassium cyanide is classified as a highly toxic substance. The primary hazard is

associated with the cyanide moiety, which is a potent inhibitor of cellular respiration.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Reference
o H300: Fatal if
Acute Toxicity, Oral 2
swallowed
o H310: Fatal in contact
Acute Toxicity, Dermal 1 ) )
with skin
Acute Toxicity, o
) 2 H330: Fatal if inhaled
Inhalation
Hazardous to the )
) ) H400: Very toxic to
Aquatic Environment, 1 o
aquatic life
Acute Hazard
Hazardous to the H410: Very toxic to
Aquatic Environment, 1 aquatic life with long

Long-term Hazard

lasting effects

Genetic Defects

H340: May cause

genetic defects

[4]1(5]
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Contact with acids liberates highly toxic hydrogen cyanide gas (EUH032).[4][5] The substance
is also corrosive and can cause severe injury, burns, or death upon inhalation, ingestion, or
skin/eye contact. Reaction with water or moist air may release toxic and corrosive gases.

Experimental Protocols
3.1. Determination of Free Cyanide by Argentometric Titration (Liebig-Denigés Method)

This method is a standard procedure for quantifying free (uncomplexed) cyanide in solutions
containing copper-cyanide complexes.

e Principle: Free cyanide ions react with a standardized silver nitrate (AgNOs) solution to form
a soluble dicyanoargentate(l) complex ([Ag(CN)z]). The endpoint is detected when all free
cyanide has been consumed, and the excess silver nitrate reacts with an indicator, typically
potassium iodide (KI), to form a persistent turbidity due to the precipitation of silver iodide

(Agl).[6]
e Reagents:

o Standardized silver nitrate solution (e.g., 0.1 M)

o Potassium iodide indicator solution (e.g., 10%)[7]

o Sodium hydroxide solution (to maintain alkaline conditions)
» General Procedure:

o A known volume of the cuprous potassium cyanide sample solution is taken and diluted
with deionized water.

o An alkaline environment is ensured by adding a sodium hydroxide solution.
o A small amount of potassium iodide indicator is added to the solution.[7]
o The solution is titrated with the standardized silver nitrate solution with constant stirring.

o The endpoint is the first appearance of a permanent faint turbidity (opalescence) due to
the formation of silver iodide.
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o The concentration of free cyanide is calculated based on the volume of silver nitrate
solution consumed.

3.2. Determination of Total Copper Content

The total copper concentration can be determined using various analytical techniques,
including volumetric titration and atomic absorption spectroscopy.[6] A classic volumetric
method is the short iodide method.

e Principle: The sample is treated with acids to decompose the cyanide complex and oxidize
Cu(l) to Cu(ll). The Cu(ll) ions then oxidize iodide ions (I7) to iodine (I2), which is
subsequently titrated with a standardized sodium thiosulfate (Na2S203) solution using a
starch indicator.

e Reagents:
o Concentrated Nitric Acid (HNOs) and Hydrochloric Acid (HCI)
o Sulfuric Acid (H2S0Oa4)
o Bromine water
o Ammonium Hydroxide (NH4OH)
o Acetic Acid (CHsCOOH)
o Potassium lodide (KI)
o Standardized Sodium Thiosulfate solution
o Starch indicator solution
» General Procedure:

o A measured volume of the sample solution is acidified with HCI and HNOs and
evaporated.[8]

o Sulfuric acid is added, and the solution is heated to fumes to remove nitrates.[8]
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o The solution is diluted, and bromine water is added to ensure all copper is in the Cu(ll)
state.[8]

o Ammonium hydroxide is added to neutralize the solution, followed by acetic acid.[8]
o Potassium iodide is added, which reacts with Cu(ll) to produce iodine.[8]

o The liberated iodine is immediately titrated with a standard sodium thiosulfate solution to a
pale yellow color.

o Starch indicator is added, and the titration is continued until the blue color disappears.[8]
o The copper content is calculated from the volume of titrant used.
Safe Handling and Emergency Procedures
4.1. Handling and Storage
o Handle the substance only in a well-ventilated area, preferably in a chemical fume hood.[9]
e Avoid contact with skin, eyes, and clothing.[4][8] Do not breathe dust or vapors.[4]

» Personal Protective Equipment (PPE) is mandatory: wear appropriate gloves (nitrile or
neoprene), safety goggles, a face shield, and a lab coat.[10][11]

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]
o Keep away from acids, water, and incompatible materials.[12] Store in a secured area.[10]
4.2. First Aid Measures

 Inhalation: Move the victim to fresh air immediately.[4][8] If breathing is difficult, provide
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4][8]

o Skin Contact: Immediately remove all contaminated clothing.[4][8] Gently wash the affected
area with plenty of soap and water for at least 15-20 minutes.[7][4][8] Seek immediate
medical attention.[4][8]
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o Eye Contact: Immediately rinse cautiously with water for several minutes.[4][8] Remove
contact lenses if present and easy to do. Continue rinsing.[4][8] Seek immediate medical
attention.[4][8]

 Ingestion: Rinse mouth.[4][8] Do NOT induce vomiting. Seek immediate medical attention

and call a poison control center.[4][8]
4.3. Spill Response Workflow

The following diagram outlines the logical workflow for responding to a spill of cuprous

potassium cyanide.
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Spill Occurs

Contain Spill with Inert Material
(Clay, Sand, Diatomaceous Earth)

Carefully Sweep or Shovel
into a Labeled, Sealed Container

Decontaminate Spill Area
with appropriate solution (e.g., bleach solution),
followed by water

Dispose of Contaminated Material
as Hazardous Waste

Report Incident to EHS

Click to download full resolution via product page

Caption: Workflow for handling a cuprous potassium cyanide spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), alcohol-resistant
foam, or water spray.[7][4][8]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[4][8]

o Specific Hazards: Fire will produce irritating, corrosive, and/or toxic gases. Contact with
water may generate heat and increase the concentration of fumes.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[4][8]

Stability and Reactivity
o Chemical Stability: Stable under normal storage conditions.[4][8]

¢ Reactivity: Highly reactive material.[4][8] Contact with acids liberates very toxic hydrogen
cyanide gas.[4][8] Fusion with metal chlorates, perchlorates, nitrates, or nitrites can cause
violent explosions.[7]

» Conditions to Avoid: Moisture and direct sunlight.[4]
¢ Incompatible Materials: Strong acids, strong oxidizing agents.

This guide is intended to provide essential safety information and should be used in
conjunction with a comprehensive risk assessment and adherence to all applicable institutional
and regulatory safety protocols. Always consult the most current Safety Data Sheet provided by
the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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